4-N-[4-[4-[[4-[4-[[4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-ylidene]amino]phenyl]iminocyclohexa-2,5-dien-1-ylidene]amino]anilino]phenyl]benzene-1,4-diamine

• IUPAC Name: 4-N-[4-[4-[[4-[4-[[4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-ylidene]amino]phenyl]iminocyclohexa-2,5-dien-1-ylidene]amino]anilino]phenyl]benzene-1,4-diamine
• InChI: InChI=1S/C48H38N8/c49-34-6-8-36(9-7-34)51-38-14-16-40(17-15-38)53-42-22-24-44(25-23-42)55-46-30-32-48(33-31-46)56-47-28-26-45(27-29-47)54-43-20-18-41(19-21-43)52-39-12-10-37(11-13-39)50-35-4-2-1-3-5-35/h1-33,50-51,53H,49H2
• InChI Key: HUJHMBBFOMFIOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)N=C3C=CC(=NC4=CC=C(C=C4)N=C5C=CC(=NC6=CC=C(C=C6)NC7=CC=C(C=C7)NC8=CC=C(C=C8)N)C=C5)C=C3
• Molecular Formula: C48H38N8
• Molecular Weight: 726.9 g/mol

Description

This compound is a complex organic molecule with potential significance in various chemical and pharmaceutical applications. However, specific studies directly addressing this compound are limited.

Synthesis Analysis

• The compound's synthesis involves multiple steps of organic reactions, often including cyclization, condensation, and imine formation. Koyioni & Koutentis (2019) discussed a similar compound, highlighting the complexity of such syntheses (Koyioni & Koutentis, 2019).

Molecular Structure Analysis

• The structure likely involves multiple aromatic rings and imine linkages, contributing to its chemical properties. Ohno, Fujihara, & Nagasawa (2014) described a similar compound with a detailed analysis of its crystal structure (Ohno, Fujihara, & Nagasawa, 2014).

Chemical Reactions and Properties

• Compounds with similar structures exhibit a variety of chemical reactions, including redox reactions and complex formation. The presence of multiple imine and amine groups would likely make it reactive towards electrophiles and nucleophiles. Grunewald et al. (1976) explored the reactivity of related aromatic amines (Grunewald, Grindel, Patil, & Salman, 1976).

Physical Properties Analysis

• The physical properties of such compounds generally include high melting points and low solubility in water, owing to the rigid and planar structure of the aromatic systems. Sharafi-kolkeshvandi et al. (2016) reported on similar compounds, highlighting the influence of the molecular structure on physical properties (Sharafi-kolkeshvandi, Nematollahi, Nikpour, & Salahifar, 2016).

Chemical Properties Analysis

• Chemical properties of such complex molecules include potential for forming polymers and acting as ligands in coordination chemistry. The diverse functional groups present offer multiple sites for chemical modification and reaction. Zhao et al. (2009) synthesized related polyimides, showcasing the versatility of such compounds (Zhao, Liu, Li, Fan, & Yang, 2009).

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research on compounds structurally related to 4-N-[4-[4-[[4-[4-[[4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-ylidene]amino]phenyl]iminocyclohexa-2,5-dien-1-ylidene]amino]anilino]phenyl]benzene-1,4-diamine focuses on chemical synthesis and structural analysis. For instance, studies have investigated the synthesis and chemistry of derivatives like N-(2-Aminophenyl)-2-hydroxy-5-methylbenzimidoyl cyanide (Koyioni & Koutentis, 2019) and the activated sterically strained C=N bond in N-substituted p-quinone mono- and diimines (Konovalova et al., 2015). These studies contribute to the understanding of the molecular structure and synthesis routes of related compounds.

Material Science Applications

The compound's derivatives have been studied for their potential applications in material science. For example, research has been conducted on 'liquid crystalline' thermosets from diaromatic diepoxides and aromatic diamines, indicating the potential use of such compounds in creating anisotropic networks and liquid crystalline materials (Mormann & Bröcher, 1998).

Biological and Pharmacological Research

Several studies have explored the biological and pharmacological potential of compounds similar to 4-N-[4-[4-[[4-[4-[[4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-ylidene]amino]phenyl]iminocyclohexa-2,5-dien-1-ylidene]amino]anilino]phenyl]benzene-1,4-diamine. For example, the synthesis and bioactivity of benzohydrazide derivatives have been investigated, demonstrating insecticidal and anti-nematode activities (Konovalova et al., 2020).

Photophysical Properties

Studies on the photophysical properties of related compounds have been conducted, such as the generation and reactivity of the 4-aminophenyl cation by photolysis of 4-chloroaniline, which could have implications in photochemistry and materials science (Guizzardi et al., 2001).